Cas no 1806648-12-3 (3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one
• CAS No: 1806648-12-3
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4975998
• Update Time: 2025-05-20

3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O3/c1-2-17-9-5-8(11(16)3-4-13)6-10(7-9)18-12(14)15/h5-7,12H,2-4H2,1H3
• InChI Key： VWNYMSNPFXTDLY-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C=1)OCC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1806648-12-3 and Product Name: 3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one

The compound with the CAS number 1806648-12-3 and the product name 3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a bromo substituent, a propan-1-one backbone, and two aromatic rings connected through an ethoxy and difluoromethoxy group, which together contribute to its distinct chemical properties and reactivity.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly for their role in developing therapeutic agents. The presence of both difluoromethoxy and ethoxy groups in the aromatic ring system of this compound suggests enhanced metabolic stability and improved pharmacokinetic profiles. These features are particularly valuable in the design of small-molecule drugs, where bioavailability and resistance to enzymatic degradation are critical factors.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The bromo substituent on the propanone moiety provides a reactive site for nucleophilic substitution reactions, allowing chemists to introduce additional functional groups or modify existing ones. This flexibility is crucial for optimizing pharmacological activity and achieving desired therapeutic effects. Moreover, the combination of electron-withdrawing and electron-donating groups in the aromatic system can fine-tune the electronic properties of the molecule, influencing its interaction with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate drug properties such as lipophilicity, solubility, and metabolic stability. The difluoromethoxy group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and reduce susceptibility to metabolic degradation. This characteristic makes it an attractive candidate for developing drugs with prolonged half-lives and improved efficacy.

The ethoxy group contributes to the overall lipophilicity of the molecule, which is a critical parameter in drug design. By balancing hydrophilic and hydrophobic interactions, this compound can achieve better cell membrane penetration and target binding. Additionally, the presence of both difluoromethoxy and ethoxy groups suggests that this compound may exhibit dual functionality, capable of interacting with multiple biological pathways simultaneously.

From a synthetic perspective, the preparation of 3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one involves multi-step organic synthesis, including bromination, etherification, and condensation reactions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies are essential for producing pharmaceutical intermediates that meet stringent quality standards.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in preclinical studies as a lead compound for further development into treatments for various diseases. Its unique structural motifs make it a versatile building block for designing molecules with tailored biological activities. Researchers are exploring its potential in areas such as anti-inflammatory agents, central nervous system (CNS) drugs, and anticancer therapies.

In conclusion, 3-Bromo-1-(3-(difluoromethoxy)-5-ethoxyphenyl)propan-1-one represents a significant contribution to modern medicinal chemistry. Its structural complexity, combined with its favorable physicochemical properties, positions it as a valuable candidate for drug discovery efforts. As research continues to uncover new applications for fluorinated compounds like this one, it is likely that we will see further advancements in therapeutic interventions across multiple disease areas.